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Compound of Interest

Compound Name: O-2-Naphthyl chlorothioformate

Cat. No.: B078452

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical compound O-2-Naphthyl
chlorothioformate, including its nomenclature and various synonyms used in scientific
literature and chemical databases.

Nomenclature

The systematic and standardized naming of chemical compounds is crucial for unambiguous
communication in research and development. O-2-Naphthyl chlorothioformate is identified by
a specific IUPAC name and is also known by several synonyms.

IUPAC Name:

The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized
nomenclature for chemical compounds. The official IUPAC name for this compound is O-
naphthalen-2-yl chloromethanethioate.[1][2][3][4] This name precisely describes the molecular
structure, indicating a chloromethanethioate group attached to the second position of a
naphthalene ring via an oxygen atom. Another [IUPAC-accepted name is naphthalen-2-
yloxymethanethioyl chloride.[5]

Synonyms:
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In addition to its formal IUPAC name, O-2-Naphthyl chlorothioformate is known by a variety
of synonyms. These alternative names are frequently encountered in chemical catalogs,
patents, and scientific publications. A comprehensive list of these synonyms is provided in the
table below for easy reference.

Synonym Source
2-Naphthyl chlorothioformate [1][6]
O-(B-Naphthyl) thiocarbonic acid chloride [1]

Carbonochloridothioic acid, O-2-naphthalenyl
[11[2][6]

ester

O-(naphthalen-2-yl) carbonochloridothioate [2][7]
Chloridothiocarbonic acid O-(2-naphtyl) ester [1][6]
Chlorothioformic acid O-(2-naphtyl) ester [1][6]
NCTF [1][6]
O-Naphthalen-2-yl Chlorothioformate 41071
0O-2-Naphthalenyl carbonochloridothioate [1]
O-(2-naphthyl) chloromethanethioate [3]
chloromethanethioic acid O-(2-naphthyl) ester [3]

Carbonochloridothioicacide, O-2-naphthalenyl 0]

ester

Clorotioformiato de O-2-natftilo [1]
O-2-Naphthylchlorthioformiat [1]
St ALR2-0| AR 2 [1]
o A0F A FRO-2-F7FIL [1]

Logical Relationship of Nomenclature
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The relationship between the primary name, its IUPAC designation, and its various synonyms
can be visualized as a hierarchical structure, with the chemical entity at the core.

Nomenclature for CAS 10506-37-3

0-2-Naphthyl chlorothioformate

is IUPAC name /is a synonym \is a synonym is an abbreviation

i n
UPAC Names Common Synonyms
O-naphthalen-2-yl chloromethanethioate [l naphthalen-2-yloxymethanethioyl chloride 2-Naphthyl chlorothioformate [l Carbonochloridothioic acid, O-2-naphthaleny! ester Jll O-(naphthalen-2-yl) carbonochloridothioate

Click to download full resolution via product page

Nomenclature hierarchy for O-2-Naphthyl chlorothioformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to O-2-Naphthyl
chlorothioformate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078452#0-2-naphthyl-chlorothioformate-synonyms-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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